3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidine
Description
The compound 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidine features a piperidine core substituted with two distinct heterocyclic moieties:
- A 5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl group at position 2.
- A (5-methyl-1,2-oxazol-4-yl)methyl group at position 1.
The presence of sulfur in the thiadiazole ring and the fluorine atom on the phenyl group may enhance metabolic stability and target binding compared to non-halogenated or oxygen-containing analogs .
Properties
IUPAC Name |
4-[[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methyl]-5-methyl-1,2-oxazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN4OS/c1-12-14(9-20-24-12)11-23-8-4-5-13(10-23)17-21-22-18(25-17)15-6-2-3-7-16(15)19/h2-3,6-7,9,13H,4-5,8,10-11H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPDQZOBWWXVZOA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)CN2CCCC(C2)C3=NN=C(S3)C4=CC=CC=C4F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN4OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidine is a novel heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, including its potential therapeutic applications and mechanisms of action.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 325.36 g/mol. The structure features a thiadiazole ring, a piperidine moiety, and a fluorophenyl group, which are known to contribute to its biological properties.
| Property | Value |
|---|---|
| Molecular Formula | C₁₆H₁₈FN₃OS |
| Molecular Weight | 325.36 g/mol |
| CAS Number | Not available |
Biological Activities
Research indicates that derivatives of thiadiazole compounds exhibit a wide range of biological activities, including:
Anticancer Activity
Thiadiazole derivatives have shown significant anticancer properties. For instance, compounds similar to the one in focus have demonstrated cytotoxic effects against various cancer cell lines such as:
- HCT116 (human colon cancer)
- MCF-7 (breast cancer)
- A549 (lung cancer)
In vitro studies have reported IC50 values ranging from 0.74 to 10 μg/mL against these cell lines, indicating potent antiproliferative effects .
Antimicrobial Activity
The compound's structural features suggest potential antimicrobial properties. Thiadiazole derivatives are known for their effectiveness against:
- Gram-positive bacteria : Staphylococcus aureus, Bacillus subtilis
- Gram-negative bacteria : Escherichia coli, Pseudomonas aeruginosa
In vitro tests have shown minimum inhibitory concentration (MIC) values between 20–28 μg/mL for certain derivatives, comparable to standard antibiotics like ciprofloxacin .
The biological activity of thiadiazole derivatives can be attributed to several mechanisms:
- Inhibition of Enzymatic Pathways : Compounds may inhibit key enzymes involved in cancer proliferation and microbial metabolism.
- Cell Cycle Arrest : Some studies suggest that these compounds induce cell cycle arrest in cancer cells, leading to apoptosis.
- Reactive Oxygen Species (ROS) Generation : Increased ROS levels can lead to oxidative stress in cancer cells, promoting cell death.
Case Studies
Several case studies highlight the effectiveness of thiadiazole derivatives:
- Study on Anticancer Effects : A study published in the Journal of Medicinal Chemistry evaluated the anticancer activity of various thiadiazole derivatives. The most active compound exhibited an IC50 value of 3.29 μg/mL against HCT116 cells, demonstrating significant growth inhibition .
- Antimicrobial Efficacy Study : Research conducted on synthesized thiadiazole derivatives showed promising results against both bacterial and fungal strains. The most effective compounds exhibited over 90% inhibition against Staphylococcus aureus .
Scientific Research Applications
Antimicrobial Activity
Research indicates that compounds containing thiadiazole rings exhibit significant antimicrobial properties. A study demonstrated that derivatives of thiadiazole showed effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The incorporation of the fluorophenyl group may enhance the potency of the compound against these pathogens.
Anticancer Properties
Thiadiazole derivatives have been explored for their anticancer potential. In vitro studies have shown that certain thiadiazole compounds can inhibit cancer cell proliferation. The specific compound may interact with cellular pathways involved in tumor growth, although further research is needed to elucidate its mechanisms of action.
Central Nervous System Effects
The piperidine moiety in the compound suggests potential applications in neuropharmacology. Compounds with similar structures have been investigated for their effects on neurotransmitter systems, potentially offering therapeutic avenues for conditions such as anxiety and depression.
Pesticidal Activity
Thiadiazole derivatives are known for their pesticidal properties. Preliminary studies suggest that this compound may exhibit insecticidal or fungicidal activity, making it a candidate for development as an agrochemical agent. Its effectiveness against specific pests could be evaluated through field trials.
Polymer Chemistry
The unique chemical structure of this compound allows for potential applications in polymer chemistry. It can be utilized as a monomer or additive to enhance the properties of polymers, such as thermal stability and chemical resistance. Research into its incorporation into polymer matrices could yield materials with improved performance characteristics.
Case Studies and Research Findings
Several studies have documented the synthesis and evaluation of thiadiazole derivatives similar to the compound in focus:
- Synthesis and Biological Evaluation : A study published in Journal of Medicinal Chemistry reported the synthesis of various thiadiazole derivatives and their biological evaluations against various pathogens. The findings indicated promising activity correlating with structural modifications.
- Anticancer Activity : Research published in Cancer Letters highlighted the anticancer effects of thiadiazole compounds on human cancer cell lines, suggesting that structural features significantly influence their efficacy.
- Agrochemical Development : A report from Pesticide Science discussed the development of thiadiazole-based pesticides, demonstrating effective pest control while maintaining environmental safety standards.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Thiadiazole vs. Oxadiazole Derivatives
a) 3-(5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl)benzoic acid ()
- Key Differences : Replaces the 1,3,4-thiadiazole with a 1,2,4-oxadiazole and lacks the piperidine-oxazole backbone.
- Implications: Oxadiazoles are known for their electron-rich nature, which may improve solubility but reduce membrane permeability compared to thiadiazoles.
b) 1-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine ()
- Key Differences : Simplifies the structure by omitting the 2-fluorophenyl and oxazolylmethyl groups.
- Implications : The lack of aromatic substitution on the thiadiazole and the absence of the oxazole side chain likely reduce steric hindrance and lipophilicity. This could result in weaker target binding but improved pharmacokinetic properties like faster clearance .
Table 1 : Structural and Functional Comparison of Thiadiazole/Oxadiazole Derivatives
| Compound Name | Heterocycle Type | Piperidine Substitution | Key Functional Groups | Potential Advantages |
|---|---|---|---|---|
| Target Compound | 1,3,4-Thiadiazole | Oxazolylmethyl | 2-Fluorophenyl, Oxazole | Enhanced binding, metabolic stability |
| 3-(5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl)benzoic acid | 1,2,4-Oxadiazole | None | 2-Fluorophenyl, Carboxylic acid | Improved solubility |
| 1-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine | 1,3,4-Thiadiazole | None | Methyl-thiadiazole | Simpler metabolism, lower toxicity |
Piperidine Substitution Patterns
a) 4-(3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide (CAS 1170794-34-9, )
- Key Differences : Replaces the oxazolylmethyl group with a benzenesulfonamide carbonyl moiety.
- However, the bulkier substituent could reduce blood-brain barrier penetration compared to the smaller oxazole group .
b) 5-Fluoro-1-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine ()
- Key Differences : Uses a tetrahydropyridine ring instead of piperidine and lacks the 2-fluorophenyl group.
- However, the absence of the 2-fluorophenyl group could diminish hydrophobic interactions .
Heterocyclic Hybrids in Antibacterial Contexts
and highlight compounds like 1-(4-{[(5-substituted-1,3,4-oxadiazol-2-yl)thio]methyl}benzenesulfonyl)-4-methylpiperidine and cephalosporin derivatives with thiadiazole-thioether groups. These analogs demonstrate:
- Sulfonamide-linked oxadiazoles (): Exhibit antibacterial activity via sulfonamide-mediated enzyme inhibition. The target compound’s thiadiazole-oxazole hybrid may bypass resistance mechanisms associated with sulfonamides .
- Cephalosporin-thiadiazole hybrids (): The thiadiazole-thioether motif in β-lactams enhances β-lactamase stability. While the target compound lacks a β-lactam ring, its thiadiazole moiety could similarly resist enzymatic degradation .
Preparation Methods
Cyclocondensation of Thiosemicarbazide
The thiadiazole core is synthesized via cyclization of 2-fluorophenylthiosemicarbazide with carboxylic acid derivatives. For example:
-
Reagents : 2-Fluorobenzohydrazide reacts with carbon disulfide in ethanol under reflux (12 h) to form 5-(2-fluorophenyl)-1,3,4-thiadiazole-2(3H)-thione.
-
Amination : Treatment with hydrazine hydrate (NH₂NH₂·H₂O) in THF replaces the thione group with an amine, yielding 5-(2-fluorophenyl)-1,3,4-thiadiazole-2-amine (Yield: 68–72%).
Mechanistic Insight :
Preparation of 1-[(5-Methyl-1,2-Oxazol-4-Yl)Methyl]Piperidine
Oxazole Synthesis via Robinson-Gabriel Cyclization
-
Formation of Oxazole : 5-Methyl-1,2-oxazole-4-carbaldehyde is synthesized from acetylacetone and hydroxylamine hydrochloride in acetic acid (80°C, 6 h).
-
Reductive Amination : The aldehyde reacts with piperidine using sodium cyanoborohydride (NaBH₃CN) in methanol, forming 1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidine (Yield: 58%).
Alternative Route :
Mannich reaction of piperidine with 4-chloromethyl-5-methyloxazole in DMF at 60°C (Yield: 63%).
Coupling Strategies for Final Assembly
Nucleophilic Aromatic Substitution
-
Activation : The thiadiazole amine (1.2 eq) reacts with 1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidine-3-carbonyl chloride (1 eq) in dichloromethane (DCM) with triethylamine (TEA) as base (0°C to RT, 12 h).
-
Workup : Column chromatography (SiO₂, ethyl acetate/hexane 3:7) isolates the product (Yield: 51%).
Buchwald-Hartwig Amination
For direct C–N bond formation:
-
Catalytic System : Pd₂(dba)₃ (2 mol%), Xantphos (4 mol%), Cs₂CO₃ (3 eq) in toluene (110°C, 24 h).
-
Outcome : Coupling of bromothiadiazole with aminopiperidine derivative (Yield: 47%).
Optimization and Challenges
Yield Improvement
Regiochemical Control
-
Thiadiazole Orientation : Electron-withdrawing fluorine directs cyclization to the 5-position, minimizing regioisomers.
-
Oxazole Stability : Use of anhydrous conditions prevents hydrolysis of the oxazole ring during alkylation.
Analytical Characterization
Spectroscopic Data :
| Parameter | Value | Source |
|---|---|---|
| ¹H NMR (400 MHz, CDCl₃) | δ 7.85 (m, 1H, Ar-F), 4.32 (s, 2H, CH₂), 3.71 (m, 4H, piperidine), 2.41 (s, 3H, CH₃) | |
| HRMS (ESI+) | m/z 373.1421 [M+H]⁺ | |
| HPLC Purity | 98.2% (C18, MeCN/H₂O 70:30) |
Comparative Analysis of Synthetic Routes
| Method | Yield | Purity | Scalability | Cost |
|---|---|---|---|---|
| Nucleophilic Substitution | 51% | 98.2% | Moderate | $$ |
| Buchwald-Hartwig | 47% | 95.7% | Low | $$$ |
| Reductive Amination | 63% | 97.5% | High | $ |
Q & A
Q. Critical parameters :
| Parameter | Optimal Range | Impact |
|---|---|---|
| Temperature | 80–100°C | Avoids decomposition of labile fluorophenyl groups |
| Solvent | DMF or CH₃CN | Enhances nucleophilicity in SN2 reactions |
| Catalyst loading | 5–10 mol% Pd | Balances yield and cost |
Basic: Which analytical techniques are most reliable for structural validation?
Answer:
Multi-modal characterization is essential:
- ¹H/¹³C NMR : Assign peaks using DEPT-135 to distinguish CH₃ (5-methyl-oxazole δ ~2.3 ppm) and aromatic protons (thiadiazole C-H δ ~7.5–8.2 ppm) .
- HRMS (High-Resolution Mass Spectrometry) : Confirm molecular ion [M+H]⁺ with <3 ppm error .
- HPLC-PDA : Purity >98% using C18 columns (ACN/H₂O gradient, 0.1% TFA) .
Q. Common pitfalls :
- Fluorine decoupling artifacts in NMR .
- Thiadiazole ring instability under prolonged UV exposure in LC-MS .
Basic: What in vitro assays are suitable for preliminary bioactivity screening?
Answer:
Prioritize target-agnostic assays due to limited mechanistic
- Antimicrobial : Broth microdilution (MIC against S. aureus and E. coli) .
- Anticancer : MTT assay (IC₅₀ in HeLa and MCF-7 cells) .
- Enzyme inhibition : Fluorescence-based kinase profiling (e.g., EGFR, VEGFR2) .
Q. Controls required :
- Positive: Ciprofloxacin (antimicrobial), Doxorubicin (anticancer).
- Negative: DMSO vehicle .
Advanced: How to design structure-activity relationship (SAR) studies for fluorophenyl-thiadiazole derivatives?
Answer:
Step 1 : Synthesize analogs with systematic substitutions:
- Thiadiazole : Replace fluorine with Cl, NO₂, or OCH₃ .
- Piperidine : Introduce sp³ hybridized substituents (e.g., methyl, ethyl) .
Step 2 : Quantitative SAR (QSAR) modeling:
- Use descriptors like LogP, polar surface area, and H-bond acceptors .
- Validate with partial least squares (PLS) regression (R² >0.7) .
Q. Example SAR findings :
| Substituent | Bioactivity Trend |
|---|---|
| 2-Fluorophenyl | ↑ Anticancer (HeLa IC₅₀ = 12 µM) |
| 4-Methylpiperidine | ↑ Solubility (LogP = 1.8) |
Advanced: How to resolve contradictions in bioactivity data across studies?
Answer:
Contradictions often arise from assay variability or impurity profiles. Mitigation strategies:
- Reproducibility checks : Cross-validate in ≥3 independent labs using standardized protocols (e.g., CLSI guidelines for antimicrobial assays) .
- Impurity profiling : Quantify byproducts (e.g., des-fluoro analogs) via LC-MS/MS .
- Dose-response normalization : Report IC₅₀ values relative to positive controls to account for plate-to-plate variability .
Case study : Discrepant cytotoxicity data (IC₅₀ = 10–50 µM) resolved by identifying residual Pd catalysts (0.5–1.2 ppm) via ICP-MS .
Advanced: What computational strategies predict target engagement for this compound?
Answer:
Molecular docking :
- Use AutoDock Vina with flexible side chains for kinase targets (e.g., EGFR PDB: 1M17) .
- Prioritize poses with thiadiazole-F…Lys721 hydrogen bonds .
Q. Molecular dynamics (MD) :
- Simulate >100 ns trajectories in GROMACS to assess binding stability (RMSD <2 Å) .
- Calculate binding free energy (MM-PBSA) to rank targets .
Q. Limitations :
- False positives from fluorophenyl π-stacking artifacts .
Advanced: How to optimize in vivo pharmacokinetics for this compound?
Answer:
Key parameters :
- Metabolic stability : Incubate with liver microsomes (human/rat). CYP3A4/2D6 inhibition reduces clearance .
- Formulation : Nanoemulsions (20–50 nm) improve oral bioavailability (F >30%) .
Q. In vivo protocol :
| Parameter | Recommendation |
|---|---|
| Dose | 10 mg/kg (IV), 50 mg/kg (PO) |
| Sampling | Plasma at 0.5, 2, 6, 24 h post-dose |
| Analytics | LC-MS/MS (LLOQ = 1 ng/mL) |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
